Cas no 488098-58-4 ( )

• Product Name: &nbsp
• CAS No: 488098-58-4
• MF: C₁₂H₁₄ClFO
• MW: 228.690366268158
• CID: 932100
• PubChem ID: 22048986
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-1-(3-fluorophenyl)-1-oxohexane
• 6-chloro-1-(3-fluorophenyl)hexan-1-one
• AG-F-64751
• CTK4J0999
• KB-199255
• SureCN5663318
• HHJGMUGCVSBWRW-UHFFFAOYSA-N
• AKOS016019658
• DTXSID20621998
• SCHEMBL5663318
• MFCD01319945
• DB-196957
• 488098-58-4
• 6-chloro-1-(3-fluorophenyl)-1-hexanone
•  

• MDL： MFCD01319945
• Inchi： 1S/C12H14ClFO/c13-8-3-1-2-7-12(15)10-5-4-6-11(14)9-10/h4-6,9H,1-3,7-8H2
• InChI Key： HHJGMUGCVSBWRW-UHFFFAOYSA-N
• SMILES： ClCCCCCC(C1C=CC=C(C=1)F)=O

Computed Properties

• Exact Mass: 228.07200
• Monoisotopic Mass: 228.0717209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.129
• Boiling Point: 326.316°C at 760 mmHg
• Flash Point: 151.151°C
• Refractive Index: 1.501
• PSA: 17.07000
• LogP: 3.80760